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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3
Cat. No.: B12366990
Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Methoxy-5-methylphenol-d3 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

2-Methoxy-5-methylphenol-d3, a deuterated analog of creosol, should be handled with the
same precautions as its non-deuterated counterpart. The primary hazards associated with this
compound are its potential for causing skin and eye irritation, and it may be harmful if
swallowed.[1][2][3][4]

Summary of Hazards:
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Hazard Statement

GHS Classification

Harmful if swallowed

Acute toxicity, Oral (Category 4)[2][3]

Causes skin irritation

Skin corrosion/irritation (Category 2)[1][3]

Causes serious eye irritation/damage

Serious eye damage/eye irritation (Category
1/2A)[1][2][3]

May cause respiratory irritation

Specific target organ toxicity, single exposure
(Category 3)[1][4][5]

Harmful to aquatic life

Short-term (acute) aquatic hazard (Category 3)
[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[6]
The required PPE for handling 2-Methoxy-5-methylphenol-d3 is outlined below.
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Body Part Required PPE

Chemical splash goggles must be worn.[7] A
Eyes/Face face shield should be used when there is a

significant risk of splashing.[8][9]

A fully buttoned lab coat, long pants, and

closed-toe shoes are required.[8][10] For tasks
Skin/Body with a higher risk of splashes, a chemically

resistant apron (e.g., butyl rubber or neoprene)

should be worn over the lab coat.[8][10]

Chemically resistant gloves are required. For
incidental contact, double-layered nitrile gloves
are acceptable.[8] For direct or prolonged
Hands contact, heavier-duty gloves such as butyl
rubber or neoprene should be used.[8][10]
Gloves must be changed immediately if

contaminated.[8]

Work with this compound should be conducted
in a certified chemical fume hood to avoid
inhalation of vapors or dust.[8][10] If a fume

Respiratory hood is not available or in case of a large spill, a
NIOSH/MSHA approved respirator with an
appropriate filter (e.g., ABEK type) should be
used.[3][7][9]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Before handling, ensure that a safety shower and eyewash station are readily accessible and
have been recently tested.[7][10]

o All work with 2-Methoxy-5-methylphenol-d3, including weighing and preparing solutions,
must be conducted in a properly functioning chemical fume hood.[8][10]

¢ Never work alone when handling this chemical.[10]
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. Handling the Compound:
Wear all required PPE as specified in the table above.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

[3]
Avoid creating dust if handling the solid form.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents.[2][5]

. Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of 2-Methoxy-5-methylphenol-d3.
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Disposal Plan

o All waste containing 2-Methoxy-5-methylphenol-d3, including empty containers,
contaminated PPE, and solutions, must be collected and disposed of as hazardous chemical
waste.[8]

» Do not dispose of this chemical down the drain or in regular trash.[3][9]
¢ Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

» Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Emergency Procedures

Spill Response:
o Evacuate the immediate area and alert colleagues.

« If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

e For small spills within a fume hood:

o

Wear appropriate PPE, including respiratory protection if necessary.

(¢]

Absorb the spill with an inert material such as sand or earth.[7]

[¢]

Collect the absorbent material into a sealed container for hazardous waste disposal.

[¢]

Clean the spill area with soap and water.

First Aid Measures:
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[2] Remove contact lenses if present and
easy to do.[2] Seek immediate medical

attention.[2]

Immediately remove all contaminated clothing.
[2][9] Wash the affected skin area with large
amounts of soap and water for at least 15

Skin Contact minutes.[2][3][7] Seek immediate medical
attention if irritation persists.[1] For severe
exposure, treatment with polyethylene glycol
(PEG 300 or 400) may be recommended.[9][10]

Move the individual to fresh air.[1][5] If breathing
is difficult or has stopped, provide artificial

Inhalation o ] ) )
respiration.[1] Seek immediate medical
attention.

Do NOT induce vomiting.[2] Rinse the mouth
) with water.[2] If the person is conscious, have
Ingestion

them drink 3-4 glasses of milk or water.[7] Seek

immediate medical attention.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Methoxy-5-methylphenol-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366990/docs#essential-safety-and-operational-
guide-for-handling-2-methoxy-5-methylphenol-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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